Cas no 57477-60-8 (3-hydroxy-1H-Indole-2-carbonitrile)
57477-60-8 structure
Product Name:3-hydroxy-1H-Indole-2-carbonitrile
CAS No:57477-60-8
MF:C9H6N2O
MW:158.15674161911
CID:1114262
PubChem ID:13517309
Update Time:2025-04-20
3-hydroxy-1H-Indole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1H-Indole-2-carbonitrile
- 57477-60-8
- SCHEMBL8588245
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- Inchi: 1S/C9H6N2O/c10-5-8-9(12)6-3-1-2-4-7(6)11-8/h1-4,11-12H
- InChI Key: KELFXZMVGRLJFC-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)NC2C=CC=CC=21
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.8Ų
3-hydroxy-1H-Indole-2-carbonitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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